3-(dimethylamino)-N-(3-nitrophenyl)propanamide

• Molecular Formula: C11H15N3O3
• Molecular Weight: 237.25 g/mol
• IUPAC Name: 3-(dimethylamino)-N-(3-nitrophenyl)propanamide
• InChI: InChI=1S/C11H15N3O3/c1-13(2)7-6-11(15)12-9-4-3-5-10(8-9)14(16)17/h3-5,8H,6-7H2,1-2H3,(H,12,15)
• InChI Key: RULAWMKCFMUFEZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCC(=O)NC1=CC(=CC=C1)[N+](=O)[O-]

Description

3-(dimethylamino)-N-(3-nitrophenyl)propanamide is a useful research compound. Its molecular formula is C11H15N3O3 and its molecular weight is 237.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 3-chloro-N-(3-nitrophenyl)propanamide (4.6 g, 20 mmol) in THF (50 mL) was added dropwise N,N-dimethyl amine (2M solution in THF) (1.8 g, 20 mL, 40 mmol) at room temperature. The resulting mixture was stirred at room temperature overnight and then evaporated to dryness under reduced pressure. The residue was triturated with 5% NH3 (aqueous, 50 mL) and the solid product was collected by filtration, washed with water followed by hexane, and dried to give 3-(dimethylamino)-N-(3-nitrophenyl)propanamide, 4.1 g (87%), mp 80-81° C. 1H NMR (DMSO-d6) δ: 2.17 (6H, s, CH3), 2.47-2.50 (2H, t, J=6.4 Hz, CH), 2.56-2.59 (2H, t, J=6.8 Hz, CH), 7.57-7.62 (1H, t, J=8.2 Hz, Ar—H), 7.88-7.91 (2H, dd, J=8.1 and 2.2 Hz, Ar—H), 8.63-8.64 (1H, t, J=2.0 Hz, Ar—H), 10.49 (1H, brs, NH).